Cas no 339090-19-6 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide)
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- SMSF0009773
- N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methylphenyl)oxamide
- STK795494
- BIM-0008363.P001
- CB11109
- F2616-0132
- 339090-19-6
- AKOS000342506
- SR-01000509143
- N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-methylphenyl)ethanediamide
- N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(p-tolyl)oxalamide
- CBMicro_008495
- N~1~-(1,3-benzodioxol-5-ylmethyl)-N~2~-(4-methylphenyl)ethanediamide
- SR-01000509143-1
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide
-
- Inchi: 1S/C17H16N2O4/c1-11-2-5-13(6-3-11)19-17(21)16(20)18-9-12-4-7-14-15(8-12)23-10-22-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21)
- InChI Key: LOCZFALJUSRGHD-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(=CC1=2)CNC(C(NC1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 312.11100700g/mol
- Monoisotopic Mass: 312.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 76.7Ų
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2616-0132-2μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-20μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-2mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-3mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-5mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0132-10mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide |
339090-19-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide
Professional Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide (CAS No. 339090-19-6)
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide, with the CAS number 339090-19-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in various therapeutic areas. The presence of a benzodioxolyl moiety and a methylphenyl group in its structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.
The compound's structure consists of an ethanediamide backbone, which is a well-known pharmacophore in drug design. The ethanediamide moiety provides a hydrogen bonding capability that is crucial for binding to biological receptors. This feature is particularly relevant in the development of drugs targeting neurological and cardiovascular disorders. The benzodioxolyl group, on the other hand, is known for its ability to modulate certain enzymatic activities, which has implications in the treatment of inflammation and pain management.
In recent years, there has been a surge in research focused on identifying novel compounds that can interact with specific biological pathways. N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide has emerged as a compound of interest due to its potential to interact with such pathways. Studies have indicated that this molecule may have inhibitory effects on certain enzymes involved in cancer progression. The benzodioxolyl moiety, in particular, has been shown to exhibit anti-proliferative properties in various cell lines, suggesting its utility in oncology research.
The methylphenyl group in the compound's structure also contributes to its pharmacological profile. This group is known to enhance the lipophilicity of molecules, which can improve their ability to cross the blood-brain barrier. This property is particularly important for drugs targeting central nervous system disorders. Recent studies have explored the use of similar structural motifs in the development of new antipsychotic and antidepressant medications.
One of the most exciting aspects of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide is its potential for further chemical modification. The ethanediamide backbone provides multiple sites for functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, introducing additional substituents could enhance its binding affinity or selectivity for particular biological targets. This flexibility makes it an attractive scaffold for medicinal chemists.
The synthesis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide involves several key steps that highlight the expertise required in organic chemistry. The preparation typically begins with the formation of the benzodioxolylmethyl group, followed by the introduction of the ethanediamide moiety. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.
From a computational chemistry perspective, N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide has been subjected to various molecular modeling studies. These studies aim to elucidate its interactions with potential biological targets at an atomic level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding mode and affinity. Such information is crucial for designing more effective derivatives and optimizing lead compounds for clinical trials.
The pharmacokinetic properties of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential. Preliminary studies suggest that this molecule may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further development.
In conclusion, N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide (CAS No. 339090-19-6) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and derivatives of this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.
339090-19-6 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-(4-methylphenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)